Cas no 625819-77-4 (2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide)

2-(2-Imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide is a specialized heterocyclic compound featuring a thiazolidinone core linked to a substituted phenylacetamide moiety. Its structural design combines a 2-imino-4-oxothiazolidine scaffold with a nitro-substituted aromatic group, offering potential reactivity for further functionalization or biological activity. The presence of the imino and carbonyl groups within the thiazolidinone ring may confer chelating properties, while the electron-withdrawing nitro group enhances electrophilic character. This compound is of interest in medicinal chemistry and materials science due to its modular synthesis and versatility as an intermediate. Its stability under standard conditions and well-defined crystalline properties facilitate handling and characterization in research applications.

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide structure

625819-77-4 structure

Product Name:2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide

CAS No:625819-77-4

MF:C₁₂H₁₂N₄O₄S

MW:308.313080787659

CID:5418307

Update Time:2025-05-21

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide
- Inchi： 1S/C12H12N4O4S/c1-6-2-3-7(4-8(6)16(19)20)14-10(17)5-9-11(18)15-12(13)21-9/h2-4,9H,5H2,1H3,(H,14,17)(H2,13,15,18)
- InChI Key： MVBPNEBZEKXCHO-UHFFFAOYSA-N
- SMILES： S1C(CC(NC2=CC=C(C)C([N+]([O-])=O)=C2)=O)C(=O)N=C1N

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3325-0052-2μmol	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3325-0052-5μmol	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3325-0052-10μmol	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3325-0052-20μmol	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3325-0052-1mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3325-0052-2mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3325-0052-3mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3325-0052-4mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3325-0052-5mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3325-0052-10mg	2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide	625819-77-4	90%+	10mg	$79.0	2023-04-26

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

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2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

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3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

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Additional information on 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide

Comprehensive Overview of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide (CAS No. 625819-77-4)

The compound 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide, identified by its CAS No. 625819-77-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both imino and nitrophenyl groups in its structure makes it a promising candidate for various applications, including drug development and material science.

One of the most intriguing aspects of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide is its potential role in enzyme inhibition. Recent studies have explored its ability to interact with specific enzymes, such as tyrosine kinases and phosphodiesterases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications to its molecular framework could enhance its efficacy or reduce side effects.

In the context of drug discovery, this compound has been investigated for its antimicrobial and anti-inflammatory properties. The thiazolidinone core is known to exhibit broad-spectrum activity against bacteria and fungi, making it a valuable scaffold for developing new antibiotics. Additionally, its nitrophenyl moiety contributes to its ability to modulate inflammatory pathways, which could lead to novel therapies for conditions like rheumatoid arthritis.

The synthesis of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide involves a multi-step process that typically starts with the condensation of thiosemicarbazide with a suitable α-haloester. The resulting intermediate is then further functionalized to introduce the nitrophenyl group. This synthetic route highlights the importance of green chemistry principles, as researchers strive to minimize waste and improve yield through catalytic methods.

From a material science perspective, this compound's unique electronic properties make it a candidate for organic electronics. Its conjugated system and nitro group could facilitate charge transport, potentially enabling its use in OLEDs or sensors. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.

Given the increasing interest in personalized medicine, 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide is also being studied for its potential in targeted drug delivery. Its ability to form stable complexes with metal ions could pave the way for nanocarrier systems, which are essential for delivering drugs to specific tissues or cells. This application is particularly relevant in the era of precision oncology, where minimizing off-target effects is crucial.

In summary, 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-3-nitrophenyl)acetamide (CAS No. 625819-77-4) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and diverse biological activities make it a subject of ongoing research, particularly in the fields of drug discovery, enzyme inhibition, and organic electronics. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine and technology.